Cas no 43156-48-5 (4-(Phenylthio)-1,2-benzenediamine)

4-(Phenylthio)-1,2-benzenediamine structure
43156-48-5 structure
Product Name:4-(Phenylthio)-1,2-benzenediamine
CAS No:43156-48-5
MF:C12H12N2S
MW:216.302081108093
MDL:MFCD01073766
CID:329670
PubChem ID:3016417
Update Time:2025-09-27

4-(Phenylthio)-1,2-benzenediamine Chemical and Physical Properties

Names and Identifiers

    • 4-(Phenylthio)benzene-1,2-diamine
    • 4-(Phenylthio)-1,2-benzenediamine
    • 1,2-Benzenediamine,4-(phenylthio)-
    • 4-Phenylsulfanylbenzene-1,2-diamine
    • 5-PHENYLTHIO-1,2-DIAMINOBENZENE
    • 1,2-diamino-4-phenylthiobenzene
    • 3,4-diaminodiphenyl-thioether
    • 4-phenylthio-o-phenylenediamine
    • 4-thiophenoxy-1,2-diphenyldiamine
    • 4-thiophenoxy-1,2-phenylenediamine
    • EINECS 256-122-1
    • 4-Phenylsulfenyl-o-phenylenediamine
    • 5-phenylthio-1,2-diamino benzene
    • YLEPPBFOGUYOEI-UHFFFAOYSA-N
    • 5970AB
    • 1,2-Benzenediamine, 4-(phenylthio)-
    • BC220777
    • AX801388
    • AX8013880
    • AB0072712
    • AKOS015967127
    • CS-0186894
    • A924065
    • SB79078
    • DTXSID10195734
    • MFCD01073766
    • FT-0639836
    • NS00031311
    • SCHEMBL6366825
    • DS-17543
    • 43156-48-5
    • 4-(phenylsulfanyl)benzene-1,2-diamine
    • DB-051045
    • MDL: MFCD01073766
    • Inchi: 1S/C12H12N2S/c13-11-7-6-10(8-12(11)14)15-9-4-2-1-3-5-9/h1-8H,13-14H2
    • InChI Key: YLEPPBFOGUYOEI-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1)C1C=CC(=C(C=1)N)N

Computed Properties

  • Exact Mass: 216.07200
  • Monoisotopic Mass: 216.072
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 192
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 77.3

Experimental Properties

  • Density: 1.26±0.1 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 441.5°C at 760 mmHg
  • Flash Point: 220.8±25.9 °C
  • Refractive Index: 1.707
  • Solubility: Very slightly soluble (0.32 g/l) (25 º C),
  • PSA: 77.34000
  • LogP: 4.16460
  • Vapor Pressure: 0.0±1.1 mmHg at 25°C

4-(Phenylthio)-1,2-benzenediamine Security Information

4-(Phenylthio)-1,2-benzenediamine Customs Data

  • HS CODE:2930909090
  • Customs Data:

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

4-(Phenylthio)-1,2-benzenediamine Pricemore >>

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